2,4-Diamino-6-mercapto-pyrimidine sulfate
Overview
Description
2,4-Diamino-6-mercapto-pyrimidine sulfate is a chemical compound with the molecular formula C4H8N4O4S2 . It has a molecular weight of 240.3 g/mol . The compound is also known by other names such as 2,4-Diamino-6-mercaptopyrimidine sulfate salt, 2,6-diamino-1H-pyrimidine-4-thione; sulfuric acid, and 2,6-Diaminopyrimidine-4-thiol sulfate .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C4H6N4S.H2O4S/c5-2-1-3 (9)8-4 (6)7-2;1-5 (2,3)4/h1H, (H5,5,6,7,8,9); (H2,1,2,3,4) . Its canonical SMILES string is C1=C (NC (=NC1=S)N)N.OS (=O) (=O)O . The compound has a hydrogen bond donor count of 5 and a hydrogen bond acceptor count of 6 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 240.3 g/mol . It has a hydrogen bond donor count of 5 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 239.99869710 g/mol . The topological polar surface area of the compound is 192 Ų , and it has a heavy atom count of 14 .Scientific Research Applications
Vasodilation Properties
2,4-Diamino-6-mercapto-pyrimidine sulfate derivatives have been investigated for their potential vasodilation properties. For instance, studies have shown that certain pyrimidine sulfates can act as hypotensives, possibly through direct vasodilation mechanisms (McCall et al., 1983).
Synthesis Techniques
Innovative synthesis methods involving this compound derivatives have been explored. For example, a one-pot synthesis technique for 6-mercaptopurines from 4,5-diamino-6-chloro-pyrimidine has been developed, highlighting the flexibility and efficiency of these compounds in chemical synthesis (Tandel et al., 2004).
Antitumor Activity
Research has also explored the antitumor potential of certain pyrimidine derivatives. One study describes the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a compound with significant activity against certain types of carcinomas (Grivsky et al., 1980).
Vibrational and Molecular Structure Analysis
The molecular vibrations and structure of related pyrimidine compounds have been studied using techniques like FT-IR and FT-Raman spectroscopy. This research provides insight into the chemical properties and potential applications of these compounds (Krishnakumar & John Xavier, 2006).
Solid-Phase Synthesis
Solid-phase synthesis methods for diamino-substituted pyrimidines, which are known for their therapeutic properties in various medical fields, have also been investigated (Barillari et al., 2001).
Spectral Investigations
Research into the infrared and Raman spectra of solid diamino-mercapto-pyrimidines has been conducted. These studies offer valuable information on the effects of solvents, pH, and hydrogen bonding on these compounds (Goel et al., 1986).
Safety and Hazards
The compound is used for R&D purposes only and is not intended for medicinal, household, or other uses . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Precautions should be taken to avoid breathing dust/fume/gas/mist/vapours/spray and the compound should be used only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of water . If inhaled, remove the person to fresh air and keep them comfortable for breathing .
Future Directions
properties
IUPAC Name |
2,6-diamino-1H-pyrimidine-4-thione;sulfuric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4S.H2O4S/c5-2-1-3(9)8-4(6)7-2;1-5(2,3)4/h1H,(H5,5,6,7,8,9);(H2,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVSVUQJNAZQSFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=NC1=S)N)N.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N4O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10584124 |
Source
|
| Record name | Sulfuric acid--2,6-diaminopyrimidine-4(1H)-thione (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10584124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
81012-96-6, 307496-37-3 |
Source
|
| Record name | 4(3H)-Pyrimidinethione, 2,6-diamino-, sulfate (2:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=81012-96-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfuric acid--2,6-diaminopyrimidine-4(1H)-thione (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10584124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Diamino-6-mercaptopyrimidine sulfate salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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